Cas no 1005333-37-8 (Methyl 7-Boc-4-hydroxy-2-oxo-1,2,5,6,7,8-hexahydro-1,7-naphthyridine-3-carboxylate)

• Product Name: Methyl 7-Boc-4-hydroxy-2-oxo-1,2,5,6,7,8-hexahydro-1,7-naphthyridine-3-carboxylate
• CAS No: 1005333-37-8
• MF: C₁₅H₂₀N₂O₆
• MW: 324.329104423523
• MDL: MFCD32693192
• CID: 5204997
• Update Time: 2026-03-06

Methyl 7-Boc-4-hydroxy-2-oxo-1,2,5,6,7,8-hexahydro-1,7-naphthyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 7-Boc-4-hydroxy-2-oxo-1,2,5,6,7,8-hexahydro-1,7-naphthyridine-3-carboxylate
• 7-tert-butyl 3-methyl 4-hydroxy-2-oxo-1,2,5,6-tetrahydro-1,7-naphthyridine-3,7(8H)-dicarboxylate

• MDL： MFCD32693192
• Inchi： 1S/C15H20N2O6/c1-15(2,3)23-14(21)17-6-5-8-9(7-17)16-12(19)10(11(8)18)13(20)22-4/h5-7H2,1-4H3,(H2,16,18,19)
• InChI Key： ITXUFWQGHJHXIG-UHFFFAOYSA-N
• SMILES： N1C2=C(CCN(C(OC(C)(C)C)=O)C2)C(O)=C(C(OC)=O)C1=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Naphthyridine carboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Naphthyridines Naphthyridine carboxylic acids and derivatives

Additional information on Methyl 7-Boc-4-hydroxy-2-oxo-1,2,5,6,7,8-hexahydro-1,7-naphthyridine-3-carboxylate

Methyl 7-Boc-4-hydroxy-2-oxo-1,2,5,6,7,8-hexahydro-1,7-naphthyridine-3-carboxylate (CAS No. 1005333-37-8): A Comprehensive Overview

Methyl 7-Boc-4-hydroxy-2-oxo-1,2,5,6,7,8-hexahydro-1,7-naphthyridine-3-carboxylate (CAS No. 1005333-37-8) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features and potential therapeutic applications. In this article, we will delve into the chemical structure, synthesis methods, biological activities, and recent advancements in the study of this compound.

Chemical Structure and Properties

The chemical structure of Methyl 7-Boc-4-hydroxy-2-oxo-1,2,5,6,7,8-hexahydro-1,7-naphthyridine-3-carboxylate is defined by its core 1,7-naphthyridine ring system with various functional groups attached. The Boc (tert-butyloxycarbonyl) protecting group at the 7-position ensures the stability of the nitrogen atom during synthesis and subsequent reactions. The presence of a hydroxyl group at the 4-position and a ketone group at the 2-position adds to the compound's reactivity and potential for forming hydrogen bonds. The methyl ester group at the 3-position of the carboxylic acid further influences its solubility and reactivity.

The molecular formula of this compound is C₁₉H₂₅N₃O₅, with a molecular weight of approximately 363.42 g/mol. It is typically obtained as a white crystalline solid with a melting point ranging from 150 to 155°C. The compound exhibits good solubility in organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF), making it suitable for various chemical reactions and biological assays.

Synthesis Methods

The synthesis of Methyl 7-Boc-4-hydroxy-2-oxo-1,2,5,6,7,8-hexahydro-1,7-naphthyridine-3-carboxylate involves several steps that require precise control over reaction conditions to ensure high yields and purity. One common approach begins with the preparation of a key intermediate through a multi-step process involving ring formation and functional group introduction.

A typical synthetic route starts with the reaction of a suitable nitrile or amide with an appropriate aldehyde to form an imine intermediate. This intermediate is then subjected to cyclization under acidic conditions to form the core naphthyridine ring. Subsequent steps involve the introduction of the Boc protecting group at the nitrogen atom and the hydroxyl group at the 4-position. Finally, esterification of the carboxylic acid with methanol yields the desired product.

Biological Activities

Methyl 7-Boc-4-hydroxy-2-oxo-1,2,5,6,7,8-hexahydro-1,7-naphthyridine-3-carboxylate has been extensively studied for its potential biological activities. Recent research has highlighted its anti-inflammatory properties and its ability to modulate various signaling pathways involved in inflammation and immune responses.

In vitro studies have shown that this compound can inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in activated immune cells. It also exhibits anti-proliferative effects on certain cancer cell lines by inducing apoptosis and cell cycle arrest. These findings suggest that Methyl 7-Boc-4-hydroxy-2-oxo-1,2,5,6,7,8-hexahydro-1,7-naphthyridine-3-carboxylate may have therapeutic potential in treating inflammatory diseases and certain types of cancer.

Clinical Applications and Future Directions

The potential clinical applications of Methyl 7-Boc-4-hydroxy-2-oxo-1,2,5,6,7,8-hexahydro-1,7-naphthyridine-3-carboxylate are currently being explored through preclinical studies and early-stage clinical trials. Initial results from these studies have been promising, with the compound demonstrating good safety profiles and efficacy in animal models of inflammatory diseases.

Ongoing research aims to optimize the pharmacokinetic properties of this compound to enhance its bioavailability and reduce potential side effects. Additionally, efforts are being made to develop novel formulations that can improve its delivery to target tissues. These advancements are expected to pave the way for further clinical trials and potentially lead to new therapeutic options for patients suffering from inflammatory conditions.

Conclusion

Methyl 7-Boc-4-hydroxy-2-o xo -1 ,2 ,5 ,6 ,7 ,8 -hexah ydro -1 ,7 -n aph thyri dine -3 -car boxyla te (CAS No. 1005333 -3 7 -8 ) is a promising compound with a unique chemical structure and diverse biological activities . Its potential therapeutic applications in treating inflammatory diseases and cancer make it an important focus of ongoing research . As our understanding of this compound continues to grow , it holds great promise for future medical advancements . p >